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Compound of Interest

Compound Name: alpha-Chlorobenzaldoxime

Cat. No.: B8036196

This guide provides a comprehensive overview of the safety, hazards, and handling protocols
for alpha-Chlorobenzaldoxime (CAS No. 698-16-8). Designed for researchers, chemists, and
drug development professionals, this document moves beyond mere compliance, offering a
framework for understanding the causality behind safety procedures. By integrating established
hazard data with practical laboratory insights, our goal is to foster a proactive safety culture
when working with this reactive intermediate.

Introduction: The Utility and Latent Hazards of alpha-
Chlorobenzaldoxime

alpha-Chlorobenzaldoxime is a versatile synthetic intermediate, primarily utilized in the
synthesis of various pharmaceuticals and agrochemicals.[1] Its structure, featuring a reactive
hydroximoyl chloride moiety, makes it a valuable precursor for creating more complex
molecular architectures. However, this same reactivity is the source of its principal hazards.
Understanding and respecting these inherent chemical properties is the foundation of its safe
and effective use in a laboratory or process development setting. This guide will deconstruct its
hazard profile and provide actionable, evidence-based protocols to mitigate risk.

Section 1: Core Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a universal framework for classifying
chemical hazards. For alpha-Chlorobenzaldoxime, the data is unambiguous, pointing towards
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significant irritant properties affecting the skin, eyes, and respiratory system.[2]

A synthesized analysis of supplier safety data sheets and chemical databases confirms a
consistent hazard profile.[2][3] The causality is rooted in the compound's potential to react with
biological macromolecules, leading to irritation and local inflammation upon contact.

Table 1: GHS Classification for alpha-Chlorobenzaldoxime

Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin ]

) L. 2 L Warning
Corrosionl/irritation irritation
Serious Eye H319: Causes serious ]

o 2/2A S Warning

Damage/Eye lIrritation eye irritation
Specific Target Organ

o ] H335: May cause .
Toxicity (Single 3 ) o Warning
respiratory irritation
Exposure)

Source: Aggregated data from ECHA and PubChem.[2][3]

These classifications are not merely administrative; they are directives for risk assessment. The
H315 and H319 statements mandate the use of specific personal protective equipment (PPE)
to prevent dermal and ocular contact, while the H335 statement necessitates engineering
controls to prevent inhalation.

Section 2: Physicochemical Properties and Their
Safety Implications

Understanding the physical state and properties of a chemical is critical for designing safe
storage and handling procedures. alpha-Chlorobenzaldoxime is a crystalline solid at room
temperature, which can mitigate some risks associated with volatile liquids but introduces
hazards related to dust inhalation.[3]

Table 2: Key Physical and Chemical Properties
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Implication for Safe

Propert Value

n/ Handling
Molecular Formula C7HeCINO N/A
Molecular Weight 155.58 g/mol N/A

Solid form can generate dust;
Colorless to pale yellow ) ]
Appearance ) ) handle with care to avoid
crystalline solid o
aerosolization.

Low melting point; avoid
Melting Point 48-52 °C storing near heat sources to

prevent phase change.[1]

Low volatility at room

temperature, but vapor

Boiling Point 275.8 °C at 760 mmHg ) )
pressure increases with heat.
[1]
Density 1.21 g/cm3 N/A
] Considered combustible. Keep
Flash Point 120.6 °C

away from ignition sources.[1]

Source: Data compiled from various chemical suppliers.[1][3]

The low melting point is particularly noteworthy. Accidental heating can cause the solid to melt,
increasing its surface area and potential for vapor generation. Therefore, storage in a
controlled, cool environment is not just a recommendation but a critical safety control.[1]

Section 3: Engineering and Administrative Controls:
The First Line of Defense

Before resorting to personal protective equipment, a robust safety strategy prioritizes the
implementation of engineering and administrative controls. This "Hierarchy of Controls" is a
fundamental principle of industrial hygiene designed to provide the most effective and reliable
risk mitigation.
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Hierarchy of Controls for alpha-Chlorobenzaldoxime

Elimination
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ost Effective
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Engineering Controls
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Administrative Controls !
(Change the way people work)

east Effective

Personal Protective Equipment (PPE)

(Protect the worker with personal equipment)

Practical APpIication |
v A

Wear appropriate gloves, Develop and train on Use a certified
eye protection, and lab coat Standard Operating Procedures (SOPs) chemical fume hood
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Caption: Hierarchy of Controls applied to alpha-Chlorobenzaldoxime.

Engineering Controls
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Given the H335 (May cause respiratory irritation) classification, all manipulations of alpha-

Chlorobenzaldoxime solid must be performed within a certified chemical fume hood. This is

non-negotiable. The fume hood's primary function is to capture and exhaust airborne dust and

potential vapors, preventing them from entering the operator's breathing zone.

Administrative Controls

o Standard Operating Procedures (SOPs): A detailed, location-specific SOP for the handling,

storage, and disposal of this compound must be written and readily available.

» Training: All personnel must be trained on the specific hazards outlined in the Safety Data

Sheet (SDS) and the lab-specific SOP before commencing work.

o Restricted Access: Designate specific areas within the laboratory for handling and storing

alpha-Chlorobenzaldoxime.

Section 4: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with the controls mentioned

above. The choice of PPE is directly dictated by the GHS hazard classifications.

Table 3: Recommended Personal Protective Equipment

Protection Type

Hand Protection

Specification

Nitrile or neoprene gloves.

Rationale

Provides a chemical
barrier to prevent skin
contact and irritation
(H315). Always inspect
gloves for integrity before
use.[4]

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects against accidental
splashes or dust getting into
the eyes, preventing serious
irritation (H319).[5][6]

Skin/Body Protection

Fully buttoned laboratory coat.

Protects skin on the arms and

torso from contamination.[4]
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| Respiratory Protection | Not required if handled exclusively within a fume hood. | A fume hood
provides superior respiratory protection. For situations where a hood is not feasible (e.g., large-
scale spill), a NIOSH-approved respirator with appropriate cartridges would be necessary. |

Section 5: Protocols for Safe Handling and

Emergency Response
Step-by-Step Protocol for Safe Weighing and Handling

o Preparation: Don all required PPE (lab coat, gloves, safety glasses) before entering the
designated handling area.

» Engineering Control: Verify that the chemical fume hood is operational (check airflow
monitor).

o Staging: Place all necessary equipment (analytical balance, weigh paper, spatula, receiving
flask) inside the fume hood.

» Dispensing: Carefully open the alpha-Chlorobenzaldoxime container inside the hood. Use
a spatula to gently transfer the desired amount of solid onto weigh paper. Avoid any actions
that could generate dust, such as dropping or rapid scraping.

o Transfer: Transfer the weighed solid into the receiving vessel.

o Cleanup: Tightly cap the source container. Decontaminate the spatula and any affected
surfaces within the hood with an appropriate solvent (e.g., isopropanol) and wipe clean.

» Disposal: Dispose of the weigh paper and any contaminated wipes in a designated
hazardous waste container.

e Final Steps: Remove gloves and wash hands thoroughly with soap and water.

Emergency Procedures

Rapid and correct response during an emergency is crucial to minimizing harm.
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(Spill or Exposure) Medical Emergency? 0
o

Administer First Aid . 3 .
(Eye Wash / Shower) Use Spill Kit Decontaminate Area Dispose of Waste

Click to download full resolution via product page
Caption: Decision workflow for emergency response to a chemical incident.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[5][6]

o Eye Contact: Immediately flush eyes with a gentle stream of tepid water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[2][5][7]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

e Minor Spill (inside a fume hood): Use a spill kit with an appropriate absorbent material to
contain and clean up the solid. Decontaminate the area and dispose of all materials as
hazardous waste.

o Major Spill (outside a fume hood): Evacuate the immediate area. Alert others and contact
your institution's Environmental Health & Safety (EH&S) department or local emergency
services.[8] Do not attempt to clean it up without proper training and respiratory protection.
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Section 6: Storage, Stability, and Disposal

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and bases.[7] A recommended
storage temperature is often between 2-8°C to ensure stability.[1]

Stability: The compound is stable under recommended storage conditions. Avoid exposure to
heat and moisture.

Disposal: All waste, including excess reagent and contaminated materials (gloves, wipes,
glassware), must be disposed of as hazardous chemical waste.[9] Follow all local, state, and
federal regulations. Never dispose of this chemical down the drain.

Conclusion

alpha-Chlorobenzaldoxime is a valuable chemical intermediate whose hazards are well-

defined and manageable. A safety-first approach, grounded in the Hierarchy of Controls, is

paramount. By understanding the reasons behind specific safety protocols—from using a fume

hood to mitigate respiratory irritation to selecting the correct gloves to prevent skin contact—

researchers can confidently and safely leverage this compound's synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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